Cas no 1226436-98-1 (3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpropanamide)

• Product Name: 3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpropanamide
• CAS No: 1226436-98-1
• MF: C₁₁H₁₃N₅O₄
• MW: 279.252021551132
• CID: 5915678
• PubChem ID: 49669675
• Update Time: 2025-05-24

3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpropanamide
• VU0527053-1
• AKOS024526364
• 3-(2,4-dioxopyrimidin-1-yl)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]propanamide
• F5871-3593
• 1226436-98-1
• 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)propanamide

• Inchi： 1S/C11H13N5O4/c1-7-13-10(20-15-7)6-12-8(17)2-4-16-5-3-9(18)14-11(16)19/h3,5H,2,4,6H2,1H3,(H,12,17)(H,14,18,19)
• InChI Key： UQDUHFLFEWPGNU-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=CC(NC1=O)=O)NCC1=NC(C)=NO1

Computed Properties

• Exact Mass: 279.09675391g/mol
• Monoisotopic Mass: 279.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpropanamide

3-(2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-1-yl)-N-(3-Methyl-1,2,4-Oxadiazol-5-yl)Methylpropanamide: A Comprehensive Overview

In the realm of organic chemistry and pharmacology, the compound 3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpropanamide (CAS No: 1226436-98-1) has emerged as a significant molecule of interest. This compound belongs to a class of heterocyclic compounds that have garnered attention due to their potential bioactivity and structural versatility. The molecule's unique combination of functional groups and ring systems makes it a promising candidate for various applications in drug discovery and chemical synthesis.

The tetrahydropyrimidine core of this compound is a well-known scaffold in medicinal chemistry. It has been extensively studied for its ability to act as a kinase inhibitor and its role in modulating cellular signaling pathways. Recent studies have highlighted the potential of tetrahydropyrimidine derivatives in targeting specific enzymes involved in cancer progression and neurodegenerative diseases. The dioxo groups attached to the tetrahydropyrimidine ring further enhance the compound's reactivity and selectivity, making it a valuable tool in designing targeted therapies.

The oxadiazole moiety present in this compound adds another layer of complexity and functionality. Oxadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's solubility and bioavailability. The methyl group substitution on the oxadiazole ring further modulates its electronic properties, potentially enhancing its interaction with biological targets. Recent research has demonstrated that oxadiazole-containing compounds can exhibit potent anti-inflammatory and antioxidant activities, underscoring their importance in drug development.

The methylpropanamide group attached to the molecule serves as a versatile functional group that can be easily modified to tailor the compound's properties. Amides are widely used in pharmaceuticals due to their stability and ability to form hydrogen bonds with biological targets. The presence of this group in the molecule suggests its potential as a prodrug or a delivery system for therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that the compound exhibits strong binding affinity towards several key protein targets associated with chronic diseases such as cancer and inflammation. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions such as nucleophilic substitution, condensation reactions, and cyclization processes. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound compared to traditional methods. Such advancements highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules in drug discovery.

The CAS No 1226436-98-1 designation provides a standardized identifier for this compound within the scientific community. This ensures that researchers worldwide can reference and collaborate on studies related to this molecule without ambiguity. The availability of detailed spectroscopic data (such as NMR and IR spectra) further aids in confirming its identity and structural integrity.

In conclusion, 3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpropanamide represents a compelling example of how structural diversity can be harnessed to design molecules with therapeutic potential. Its unique combination of functional groups and heterocyclic systems positions it as a valuable asset in both academic research and industrial drug development.